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Compound of Interest

Compound Name: Propyl hexanoate

Cat. No.: B1201940

Introduction

Propyl hexanoate (CAS No. 626-77-7), also known as n-propyl hexanoate or propyl
caproate, is an organic ester with the molecular formula CO9H1802.[1][2] It is a colorless liquid
recognized for its characteristic fruity aroma, often described as resembling pineapple or
blackberry.[2][3] This property makes it a valuable compound in the flavor and fragrance
industries.[3] Additionally, its properties as a solvent for polar organic compounds lend it to
applications in chemical synthesis and various industrial formulations. Given its use in
laboratory and industrial settings, a thorough understanding of its safety profile and handling
precautions is essential for researchers, scientists, and drug development professionals. This
guide provides a comprehensive overview of the safety data, handling procedures, and
emergency responses related to propyl hexanoate.

Physical and Chemical Properties

Propyl hexanoate is a flammable liquid with low water solubility. Its key physical and chemical
properties are summarized below. This data is critical for designing safe experimental setups,

storage solutions, and emergency plans.
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Property Value Source(s)
Molecular Weight 158.24 g/mol

Appearance Clear, colorless liquid

Boiling Point 186 - 187 °C (367 - 369 °F)

Melting Point -68 to -69 °C (-90 to -92 °F)

Flash Point 52 °C (125.6 °F) - Closed Cup

Density 0.867 g/mL at 25 °C

Refractive Index n20/D 1.410 - 1.412

Practically insoluble; Predicted:

Water Solubility 0.39 g/l
599

Hazard Identification and Classification

Propyl hexanoate is classified as a flammable liquid. Adherence to safety protocols for

handling flammable materials is mandatory.

Hazard GHS Hazard

. Category Signal Word Pictogram
Classification Statement
H226:
Flammable o )
o Category 3 Flammable liquid ~ Warning ()
Liquids
and vapor
Sources:

Toxicological Profile

While widely used as a flavoring agent and considered "Generally Recognized As Safe"

(GRAS) for this purpose by FEMA (Flavor and Extract Manufacturers Association),

comprehensive toxicological data is limited. Safety data sheets indicate that the chemical,

physical, and toxicological properties have not been thoroughly investigated.
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Toxicity Endpoint Result Source(s)
Acute Toxicity No data available
Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin ]
No data available

Sensitization
Germ Cell Mutagenicity No data available
Not identified as a carcinogen
Carcinogenicity by IARC, ACGIH, NTP, or
OSHA
Reproductive Toxicity No data available

Specific Target Organ Toxicity _
] No data available
(Single & Repeated Exposure)

Handling Precautions and Experimental Protocols

Safe handling of propyl hexanoate requires stringent controls to mitigate its primary hazard as
a flammable liquid. The following protocols are essential for minimizing risk in a laboratory or
industrial setting.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood
to avoid inhalation of vapors.

o Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.

e An emergency eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to
NIOSH (US) or EN 166 (EU) standards.
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o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves should be
inspected before use and disposed of properly after handling. A lab coat or other protective
clothing is required to prevent skin exposure.

o Respiratory Protection: If engineering controls are insufficient or for emergency situations,
use a full-face respirator with appropriate cartridges (e.qg., type ABEK, EN 14387) or a self-
contained breathing apparatus (SCBA).

General Hygiene and Handling

o Keep away from heat, sparks, open flames, and other ignition sources. "No Smoking"
policies must be strictly enforced.

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.

e Use only non-sparking tools when handling the substance.

» Avoid breathing vapors or mist.

e Wash hands thoroughly after handling and before breaks.

» Store in a cool, dry, and well-ventilated place in a tightly closed container.
Emergency Procedures

First Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.

« Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water and shower if necessary. Wash with mild soap and water. Consult a
physician if irritation develops.

o Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Seek medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and consult a physician immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide for small fires. For large fires, apply water from a distance as a mist or spray to cool
containers; solid streams of water may be ineffective.

o Specific Hazards: The substance is flammable. Vapors are heavier than air and can
accumulate in low areas, forming explosive mixtures with air. Vapors may travel to a source
of ignition and flash back. Containers may explode when heated.

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).

Accidental Release Measures & Workflow

In the event of a spill, a systematic approach is crucial to ensure safety and minimize
environmental contamination. The workflow below outlines the necessary steps.
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Assess Situation
(Size, Ventilation, Ignition Sources)

l

Evacuate Non-Essential Personnel

l

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

:

Remove All Ignition Sources
(Flames, Sparks, Hot Surfaces)

l

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material like sand or earth)

Collect Absorbed Material
(Use non-sparking tools)

Place in a suitable, sealed container
for disposal

Decontaminate Area

Dispose of Waste

(Follow local regulations)

Click to download full resolution via product page

Figure 1: Workflow for Handling a Propyl Hexanoate Spill.
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Spill Response Protocol:

Immediate Actions: Upon a spill, immediately alert personnel in the area and remove all
sources of ignition.

Personal Protection: Don the appropriate personal protective equipment (PPE) as detailed in
Section 4.2.

Ventilation: Ensure the area is well-ventilated, but avoid actions that could create sparks.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains or waterways. Create a barrier around the spill using an inert, non-
combustible absorbent material such as sand, earth, or vermiculite.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, closed, and properly labeled container for disposal.

Disposal: Dispose of the waste material at an approved waste disposal plant, following all
local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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